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Compound Name: 2,3-Dihydroxypropanenitrile
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dihydroxypropanenitrile, also known as glyceronitrile, is a simple cyanohydrin with the
chemical formula CsHsNO:z. This molecule has garnered interest in the fields of prebiotic
chemistry and plant biology. It is recognized as a component of smoke from burning vegetation
and has been identified as a potent seed germination stimulant for a variety of plant species. Its
biological activity is primarily attributed to its ability to slowly release cyanide, a known signaling
molecule in plants. This technical guide provides a comprehensive overview of the available
scientific information on 2,3-dihydroxypropanenitrile, including its chemical and physical
properties, synthesis, biological activity, and relevant experimental considerations.

Chemical and Physical Properties

A summary of the key physicochemical properties of 2,3-dihydroxypropanenitrile is
presented in Table 1. These properties have been computationally predicted and are available
through public chemical databases.

Table 1: Physicochemical Properties of 2,3-Dihydroxypropanenitrile
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Property Value Source
Molecular Formula C3HsNO2 PubChem[1]
Molecular Weight 87.08 g/mol PubChem[1]
IUPAC Name 2,3-dihydroxypropanenitrile PubChem[1]
Synonyms Glyceronitrile PubChem[1]
CAS Number 69470-43-5 PubChem[1]
Canonical SMILES C(C(C#N)O)O PubChem[1]
InChl Key GLZDDEMPOSSPQC- PubChem([1]
UHFFFAOYSA-N

XLogP3-AA (Predicted) -1.3 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Exact Mass 87.032028 g/mol PubChem[1]
Monoisotopic Mass 87.032028 g/mol PubChem[1]
Topological Polar Surface Area  64.3 A2 PubChem[1]
Heavy Atom Count 6 PubChem[1]

Synthesis

Detailed experimental protocols for the synthesis of 2,3-dihydroxypropanenitrile are not
readily available in peer-reviewed literature. However, its formation is described in the context
of prebiotic chemistry and can be inferred from general cyanohydrin synthesis reactions. The
primary route involves the reaction of a dihydroxyacetone precursor with a cyanide source.
Another potential pathway is the derivatization of glycerol.
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A generalized conceptual workflow for the synthesis of 2,3-dihydroxypropanenitrile is
presented below.

Reactants
Dihydroxyacetone Cyanide Source (e.g., KCN, HCN)
Reaction
Nucleophilic Addition
Product

2,3-Dihydroxypropanenitrile

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of 2,3-dihydroxypropanenitrile.

Biological Activity and Signaling Pathways

The most well-documented biological activity of 2,3-dihydroxypropanenitrile is its role in
promoting seed germination in a wide range of plant species. This effect is a consequence of
the slow hydrolysis of the cyanohydrin to release hydrogen cyanide (HCN), a potent signaling
molecule in plants.

Role in Seed Germination

Smoke from burning vegetation contains 2,3-dihydroxypropanenitrile, which serves as a
chemical cue for post-fire recovery of plant communities by stimulating the germination of
dormant seeds.

Cyanide Signaling Pathway in Plants

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15442846?utm_src=pdf-body
https://www.benchchem.com/product/b15442846?utm_src=pdf-body-img
https://www.benchchem.com/product/b15442846?utm_src=pdf-body
https://www.benchchem.com/product/b15442846?utm_src=pdf-body
https://www.benchchem.com/product/b15442846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The release of cyanide from 2,3-dihydroxypropanenitrile initiates a signaling cascade in plant
cells. While the complete pathway is still under investigation, key components have been
identified. Cyanide can influence the production of reactive oxygen species (ROS) and interact
with hormonal signaling pathways, such as those involving salicylic acid. A crucial enzyme in
managing cyanide levels is 3-cyanoalanine synthase, which detoxifies cyanide by converting it
into B-cyanoalanine.

2,3-Dihydroxypropanenitrile

Hydrogen Cyanide (HCN)

Y

f-cyanoalanine synthase

B-cyanoalanine (Detoxified)

Click to download full resolution via product page

Figure 2: Proposed signaling pathway of 2,3-dihydroxypropanenitrile in plant seed
germination.

Mammalian Cell Activity

Currently, there is a lack of publicly available data on the biological activity, cytotoxicity, or
potential therapeutic applications of 2,3-dihydroxypropanenitrile in mammalian systems.
Research in this area is warranted to explore its potential for drug development, particularly
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given the known biological activities of other nitrile-containing compounds. The primary concern
for mammalian systems would be the potential for cyanide release and subsequent toxicity.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and biological evaluation of 2,3-
dihydroxypropanenitrile are not widely published. The following sections provide generalized
methodologies that can be adapted for research purposes.

General Seed Germination Assay

This protocol provides a basic framework for assessing the effect of 2,3-
dihydroxypropanenitrile on seed germination.

Materials:

Seeds of the desired plant species

2,3-Dihydroxypropanenitrile

Sterile deionized water

Petri dishes

Filter paper

Growth chamber or incubator

Procedure:

Prepare a stock solution of 2,3-dihydroxypropanenitrile in sterile deionized water.

Perform serial dilutions to obtain a range of test concentrations.

Place a sterile filter paper in each Petri dish.

Moisten each filter paper with a specific volume of either a test solution or sterile deionized
water (as a control).
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Place a predetermined number of seeds on the moist filter paper in each Petri dish.

Seal the Petri dishes and place them in a growth chamber with controlled temperature and
light conditions.

Monitor the seeds daily and record the number of germinated seeds over a set period.

Calculate the germination percentage for each concentration.
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Prepare Test Solutions of 2,3-Dihydroxypropanenitrile

:

Prepare Petri Dishes with Filter Paper

:

Moisten Filter Paper with Test Solutions and Control

:

Place Seeds on Filter Paper

:

Incubate under Controlled Conditions

:

Monitor and Record Germination

:

Analyze Data and Calculate Germination Percentage

Click to download full resolution via product page

Figure 3: General workflow for a seed germination assay.
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General Cytotoxicity Assay (for future mammalian cell
studies)

Should studies on mammalian cells be undertaken, a standard cytotoxicity assay such as the
MTT or MTS assay could be employed.

Materials:

Mammalian cell line of interest

e Cell culture medium and supplements

o 96-well cell culture plates

¢ 2,3-Dihydroxypropanenitrile

e MTT or MTS reagent

e Solubilization solution (for MTT)

o Plate reader

Procedure:

o Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

e Prepare a range of concentrations of 2,3-dihydroxypropanenitrile in the appropriate cell
culture medium.

» Remove the old medium from the cells and replace it with the medium containing the test
compound or control medium.

 Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

e Add the MTT or MTS reagent to each well and incubate according to the manufacturer's
instructions.

 If using MTT, add the solubilization solution.
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e Measure the absorbance at the appropriate wavelength using a plate reader.

o Calculate cell viability as a percentage of the control and determine the 1Cso value.

Spectral Data

Specific, experimentally determined spectral data (*H NMR, 13C NMR, IR) for 2,3-
dihydroxypropanenitrile are not readily available in public databases. Researchers
synthesizing this compound will need to perform their own spectral analysis for
characterization.

Safety and Handling

As a cyanohydrin, 2,3-dihydroxypropanenitrile should be handled with caution due to its
potential to release hydrogen cyanide. All work should be conducted in a well-ventilated fume
hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should
be worn. Waste should be disposed of in accordance with institutional and local regulations for
cyanide-containing compounds.

Conclusion and Future Directions

2,3-Dihydroxypropanenitrile is a molecule with established biological activity in the plant
kingdom, primarily related to its role as a precursor to the signaling molecule hydrogen cyanide.
Its potential effects on mammalian cells and its viability as a lead compound for drug
development remain unexplored. Future research should focus on developing robust and
detailed synthesis protocols, characterizing its spectral properties, and conducting
comprehensive in vitro and in vivo studies to assess its biological activity and toxicological
profile in mammalian systems. Such studies will be crucial in determining the potential of 2,3-
dihydroxypropanenitrile and related cyanohydrins for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2,3-Dihydroxypropanenitrile | C3H5NO2 | CID 13170124 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: 2,3-Dihydroxypropanenitrile
(Glyceronitrile)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442846#2-3-dihydroxypropanenitrile-cas-number-
69470-43-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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